Cas no 922097-56-1 (N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)ethane-1-sulfonamide)

• Product Name: N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)ethane-1-sulfonamide
• CAS No: 922097-56-1
• MF: C₁₅H₂₂N₂O₄S
• MW: 326.411182880402
• CID: 5939330
• PubChem ID: 40956291
• Update Time: 2025-06-09

N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)ethane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)ethane-1-sulfonamide
• Ethanesulfonamide, N-(5-ethyl-2,3,4,5-tetrahydro-3,3-dimethyl-4-oxo-1,5-benzoxazepin-8-yl)-
• 922097-56-1
• N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)ethanesulfonamide
• N-(5-ethyl-3,3-dimethyl-4-oxo-2H-1,5-benzoxazepin-8-yl)ethanesulfonamide
• AKOS024637208
• F2296-0118

• Inchi： 1S/C15H22N2O4S/c1-5-17-12-8-7-11(16-22(19,20)6-2)9-13(12)21-10-15(3,4)14(17)18/h7-9,16H,5-6,10H2,1-4H3
• InChI Key： IITREIYKESFMKI-UHFFFAOYSA-N
• SMILES： C(S(NC1C=C2OCC(C)(C)C(=O)N(CC)C2=CC=1)(=O)=O)C

Computed Properties

• Exact Mass: 326.13002836g/mol
• Monoisotopic Mass: 326.13002836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 512
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 84.1Ų

Experimental Properties

• Density: 1.229±0.06 g/cm3(Predicted)
• Boiling Point: 525.9±60.0 °C(Predicted)
• pka: 8.80±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines Benzoxazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines

Additional information on N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)ethane-1-sulfonamide

Comprehensive Overview of N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)ethane-1-sulfonamide (CAS 922097-56-1)

N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)ethane-1-sulfonamide, with the CAS number 922097-56-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique benzoxazepine core, which is a heterocyclic structure known for its potential in drug discovery. The compound's sulfonamide moiety further enhances its bioactivity, making it a subject of interest for researchers exploring novel therapeutic agents.

The structural complexity of N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)ethane-1-sulfonamide underscores its potential applications in targeting specific biological pathways. Recent studies have highlighted the role of benzoxazepine derivatives in modulating protein-protein interactions, a hot topic in modern drug development. With the rise of precision medicine and targeted therapies, compounds like this are increasingly relevant for their ability to interact with high specificity.

From a synthetic chemistry perspective, the CAS 922097-56-1 compound presents intriguing challenges and opportunities. Its tetrahydro-1,5-benzoxazepine scaffold requires sophisticated synthetic routes, often involving multi-step reactions. Researchers are particularly interested in optimizing these processes to improve yield and scalability, addressing a common query in organic synthesis forums and academic discussions.

In the context of drug discovery, N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)ethane-1-sulfonamide is being explored for its potential in treating chronic inflammatory conditions. The sulfonamide group is known for its anti-inflammatory properties, and when combined with the benzoxazepine core, it may offer synergistic effects. This aligns with current trends in multi-target drug design, a strategy gaining traction due to its potential to address complex diseases like autoimmune disorders.

The compound's physicochemical properties, such as its solubility and stability, are critical for its practical applications. These attributes are frequently searched by pharmaceutical scientists and formulation experts, as they directly impact bioavailability and delivery methods. Understanding these parameters is essential for advancing N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)ethane-1-sulfonamide from the lab to clinical trials.

Another area of interest is the compound's potential role in neuropharmacology. The benzoxazepine structure is structurally similar to other neuroactive compounds, prompting investigations into its effects on central nervous system (CNS) targets. This is particularly relevant given the growing focus on mental health therapeutics and the search for novel mechanisms to address conditions like anxiety and depression.

Environmental and green chemistry considerations are also part of the discourse around CAS 922097-56-1. Researchers are exploring sustainable synthesis methods to minimize waste and energy consumption, reflecting broader industry shifts toward eco-friendly practices. This aspect resonates with sustainability-focused audiences and aligns with global initiatives to reduce the environmental footprint of chemical production.

In summary, N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)ethane-1-sulfonamide represents a compelling case study in modern medicinal chemistry. Its multifaceted applications, from drug development to CNS research, highlight its versatility. As scientific inquiries into its properties and potential continue, this compound is poised to remain a key player in advancing biomedical innovation.